Cas no 17978-26-6 (3-(4-Bromophenyl)-4-chloro-1H-Pyrazole)

• Product Name: 3-(4-Bromophenyl)-4-chloro-1H-Pyrazole
• CAS No: 17978-26-6
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 2129592
• Update Time: 2023-08-04

3-(4-Bromophenyl)-4-chloro-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-4-chloro-1H-Pyrazole
• 3-(4-Bromophenyl)-4-chloro-1H-Pyrazole

• Inchi： 1S/C9H6BrClN2/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,(H,12,13)
• InChI Key： MZFQQBJSRIWMRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C=NN1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 28.7